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Compound of Interest

Compound Name: Tadalafil-d3

Cat. No.: B561897

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for Tadalafil-d3

This technical guide provides a comprehensive overview of the Material Safety Data Sheet
(MSDS) for Tadalafil-d3, intended for researchers, scientists, and drug development
professionals. Tadalafil-d3 is the deuterated form of Tadalafil, a potent and selective inhibitor of
phosphodiesterase type 5 (PDE5).[1][2] It is primarily used as an internal standard for the
guantification of Tadalafil in biological samples using mass spectrometry techniques like GC-
MS or LC-MS.[1][3]

Chemical and Physical Properties

The physical and chemical properties of Tadalafil-d3 are summarized below. This data is
essential for the safe handling, storage, and use of the compound in a laboratory setting.
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Property Value Source

CAS Number 960226-55-5 [LI[3]4][5]16]

Molecular Formula C22H16D3N304 [1]

Molecular Weight 392.4 g/mol [11[7]

Appearance A solid [1]

Purity >99% deuterated forms (di-ds)  [1]

- Soluble in DMSO and

Solubility [1]

Methanol
- > 4 years when stored as

Stability ] [1]
directed

Storage -20°C [1][5]

Hazard Identification and Classification

Tadalafil-d3 is classified as harmful. The GHS classification indicates that it can be harmful if

swallowed, in contact with skin, or if inhaled.[4] It is also known to cause skin and serious eye

irritation and may cause respiratory irritation.[4]

Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A S
Irritation irritation
Specific target organ toxicity H335: May cause respiratory
] Category 3 o
(single exposure) irritation
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Source: Cayman Chemical Safety Data Sheet[4]
The hazard pictograms associated with Tadalafil-d3 are:

lwsalt text

First-Aid Measures

In the event of exposure to Tadalafil-d3, the following first-aid measures should be taken. It is
important to note that symptoms of poisoning may be delayed for several hours, and medical
observation for at least 48 hours after an accident is recommended.[4]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial
respiration. Keep the person warm and at rest. Seek medical attention if symptoms persist.

[4]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and water.[4]

o Eye Contact: Rinse the eyes cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
advice.[4]

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call a poison
control center or doctor immediately.[8][9]
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Exposure Route Immediate Actions

m—> Move to Fresh Air

m—> Wash with Soap & Water

if irritation occurs Medical Attention
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Seek Medical Attention

if irritation persists

immediately

m—> Rinse Mouth
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Caption: First-aid workflow for Tadalafil-d3 exposure.

Handling and Storage

Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Handling:

» Ensure good ventilation and exhaustion at the workplace.[4]

¢ Avoid the formation of dust.[8]

* Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety goggles.[10][11]
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e Wash hands thoroughly after handling.[10]

e Do not eat, drink, or smoke in the handling area.[8][10]

Storage:

Store in a tightly sealed container.[4]

The recommended storage temperature is -20°C.[1][5]

Keep in a dry and well-ventilated place.[10]

Store away from incompatible materials such as strong oxidizing agents.[11]

Experimental Protocols

The provided search results are primarily safety data sheets and product information pages.
These documents do not contain detailed experimental protocols for the determination of the
MSDS data (e.qg., toxicity studies). Such information is typically generated by the manufacturer
or specialized testing laboratories and is often proprietary. The references cited in some
product descriptions pertain to the use of Tadalafil in biological research, not the generation of
safety data.[1]

Toxicological Information

The primary toxicological concerns with Tadalafil-d3 are related to its acute toxicity upon
ingestion, skin contact, or inhalation.[4]

Toxicity Type Classification Notes

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[4]

Acute Toxicity (Dermal) Category 4 Harmful in contact with skin.[4]
Acute Toxicity (Inhalation) Category 4 Harmful if inhaled.[4]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[4]

Causes serious eye irritation.

Eye Damage/Irritation Category 2A )
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There is no data available to suggest that Tadalafil-d3 is carcinogenic, mutagenic, or has
reproductive toxicity.[4]

Tadalafil-d3 Hazards

Tadalafil-d3

auses irritation auses serious irritation

Harmful if swallowed /Harmful in contact /"Harmful if inhaled ay cause irritation

Acute Toxicity (Category 4) Irritation (Category 2/2A)

Oral Dermal Inhalation Skin Irritation Serious Eye lrritation Respiratory Irritation

Click to download full resolution via product page

Caption: Key hazard relationships for Tadalafil-d3.

Disposal Considerations

Tadalafil-d3 should not be disposed of with household garbage and should not be allowed to
enter the sewage system.[4] Disposal must be carried out in accordance with official national
and local regulations for chemical waste.[4]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for the official Material Safety Data Sheet (MSDS) provided by the manufacturer. Always refer
to the original MSDS for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tadalafil-d3 material safety data sheet (MSDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561897#tadalafil-d3-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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